1-(butylthio)-3-ethoxy-2-propanol

• IUPAC Name: 1-butylsulfanyl-3-ethoxypropan-2-ol
• InChI: InChI=1S/C9H20O2S/c1-3-5-6-12-8-9(10)7-11-4-2/h9-10H,3-8H2,1-2H3
• InChI Key: JJFVINIJIFAVCI-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCC(COCC)O
• Molecular Formula: C9H20O2S
• Molecular Weight: 192.32 g/mol

Description

1-(Butylthio)-3-ethoxy-2-propanol is a sulfur-containing glycol ether derivative with the molecular formula C₉H₂₀O₂S and a molecular weight of 192.07 g/mol. Its structure features a propan-2-ol backbone substituted with a butylthio group (-S-C₄H₉) at position 1 and an ethoxy group (-O-C₂H₅) at position 3. The sulfur atom in the butylthio substituent distinguishes it from oxygen-based ether analogs, imparting distinct physicochemical properties such as increased lipophilicity and unique reactivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(butylthio)-3-ethoxy-2-propanol with structurally related compounds, emphasizing differences in substituents, molecular properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	logP (Estimated)	Solubility Profile	Key Applications/Reactivity
1-(Butylthio)-3-ethoxy-2-propanol	C₉H₂₀O₂S	192.07	Butylthio, ethoxy, hydroxyl	~1.5	Moderate in organic solvents	Catalysis, specialty solvents
1-Butoxy-3-ethoxy-2-propanol	C₉H₂₀O₃	176.25	Butoxy, ethoxy, hydroxyl	~0.8	Higher water solubility	Industrial solvents, coatings
1-(Methylthio)-3-ethoxy-2-propanol	C₆H₁₄O₂S	150.24	Methylthio, ethoxy, hydroxyl	~0.9	Volatile, polar solvents	Pharmaceutical intermediates
2-Propanol, 1-(1,1-dimethylethoxy)-3-ethoxy	C₉H₂₀O₃	176.25	tert-Butoxy, ethoxy, hydroxyl	~1.2	Low polarity	Specialty solvents, surfactants
1-Butoxy-2-propanol	C₇H₁₆O₂	132.20	Butoxy, hydroxyl	~0.5	Water-miscible	Cleaning agents, coatings

Key Observations:

Impact of Sulfur vs. Oxygen Substituents: The butylthio group in the target compound increases lipophilicity (higher logP) compared to oxygenated analogs like 1-butoxy-3-ethoxy-2-propanol (logP ~0.8). Sulfur’s lower electronegativity reduces hydrogen-bonding capacity, favoring solubility in non-polar media . Thioethers (e.g., butylthio) exhibit distinct reactivity, such as oxidation to sulfoxides/sulfones, unlike ethers .

Positional Isomerism :

• Compared to 1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one (), positional changes in substituents significantly alter chemical reactivity and biological activity.

Functional Group Diversity: Compounds like 1-(methylthio)-3-ethoxy-2-propanol demonstrate how shorter alkyl chains (methyl vs. butyl) reduce molecular weight and volatility .

Industrial Relevance: Oxygen-based glycol ethers (e.g., 1-butoxy-2-propanol) are widely used in coatings due to water miscibility, whereas thioether derivatives may excel in niche applications requiring sulfur’s redox activity .